Cas no 53291-02-4 (Bis(cyclopentadienyl)vanadium Iodide)

Bis(cyclopentadienyl)vanadium Iodide structure
53291-02-4 structure
Product Name:Bis(cyclopentadienyl)vanadium Iodide
CAS No:53291-02-4
MF:C10H10I3V
MW:561.841321468353
CID:89755
PubChem ID:57350604
Update Time:2025-04-18

Bis(cyclopentadienyl)vanadium Iodide Chemical and Physical Properties

Names and Identifiers

    • Bis(cyclopentadienyl)vanadium Iodide
    • cyclopenta-1,3-diene,vanadium,triiodide
    • VANADOCENE IODIDE
    • Bis(eta5-2,4-cyclopentadien-1-yl)iodovanadium
    • 53291-02-4
    • AKOS025295431
    • cyclopenta-1,3-diene;vanadium;triiodide
    • MDL: MFCD03701568
    • Inchi: 1S/2C5H5.3HI.V/c2*1-2-4-5-3-1;;;;/h2*1-3H,4H2;3*1H;/q2*-1;;;;/p-3
    • InChI Key: JZLCDNJHBGDFAS-UHFFFAOYSA-K
    • SMILES: [I-].[I-].[I-].[V].[C-]1=CC=CC1.[C-]1=CC=CC1

Computed Properties

  • Exact Mass: 307.92700
  • Monoisotopic Mass: 561.7356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -5
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: crystal
  • Melting Point: 215-217 ºC
  • Boiling Point: 165°C/0.2mm
  • Flash Point: 165°C/0.2mm subl.
  • PSA: 0.00000
  • LogP: 2.92870
  • Sensitiveness: Air & Moisture Sensitive
  • Solubility: Not determined

Bis(cyclopentadienyl)vanadium Iodide Security Information

  • Hazardous Material transportation number:UN 3285 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-36/37/38
  • Safety Instruction: S26; S36/37; S45
  • Hazardous Material Identification: T
  • HazardClass:4.1
  • PackingGroup:III
  • Risk Phrases:R25; R36/37/38
  • Packing Group:III
  • Safety Term:4.1
  • Packing Group:III
  • Hazard Level:4.1
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